Cas no 1361697-67-7 (4,3',4',5'-Tetrachlorobiphenyl-3-ethanone)

• Product Name: 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone
• CAS No: 1361697-67-7
• MF: C₁₄H₈Cl₄O
• MW: 334.024720191956
• CID: 4995645
• Update Time: 2025-06-13

4,3',4',5'-Tetrachlorobiphenyl-3-ethanone Chemical and Physical Properties

Names and Identifiers

• 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone

• Inchi： 1S/C14H8Cl4O/c15-11-2-1-8(5-9(11)3-4-19)10-6-12(16)14(18)13(17)7-10/h1-2,4-7H,3H2
• InChI Key： XHUAUHCDAOBKAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC=O)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1

Additional information on 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone

Research Brief on 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone (CAS: 1361697-67-7): Recent Advances and Applications in Chemical Biology and Medicine

4,3',4',5'-Tetrachlorobiphenyl-3-ethanone (CAS: 1361697-67-7) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features and reactivity, has been the subject of several studies aimed at exploring its biological activity, synthetic utility, and environmental impact. This research brief provides a comprehensive overview of the latest findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and characterization of 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts have paved the way for further investigations into its potential as a scaffold for drug discovery and as a probe for studying biological systems.

One of the most notable applications of 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone lies in its ability to modulate specific biological pathways. Preliminary in vitro studies have demonstrated its interaction with certain enzymes and receptors, suggesting its potential as a therapeutic agent or a tool for mechanistic studies. For instance, recent work has explored its effects on cytochrome P450 enzymes, which play a critical role in drug metabolism. These findings could have implications for the development of new drugs with improved pharmacokinetic properties.

Environmental and toxicological studies have also been conducted to assess the safety and stability of 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone. Given its structural similarity to polychlorinated biphenyls (PCBs), which are known environmental pollutants, researchers have investigated its degradation pathways and potential ecological impact. Advanced analytical methods, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to monitor its persistence and transformation in various environmental matrices.

In conclusion, 4,3',4',5'-Tetrachlorobiphenyl-3-ethanone (CAS: 1361697-67-7) represents a promising compound with diverse applications in chemical biology and medicine. Its unique properties and reactivity make it a valuable tool for researchers exploring new therapeutic avenues and environmental solutions. Future studies should focus on expanding its synthetic utility, elucidating its mechanism of action, and evaluating its long-term safety profile. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments.